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Compound of Interest

Compound Name: 3,4,5-Trichloroveratrole

Cat. No.: B100118 Get Quote

For researchers, scientists, and drug development professionals, ensuring the accuracy and

reliability of analytical data for organochlorine compounds is paramount. Proficiency testing

(PT) schemes are a cornerstone of laboratory quality assurance, providing an independent

assessment of analytical performance. This guide offers a comparative overview of several

prominent PT schemes available for the analysis of organochlorine compounds, detailing their

scope, methodologies, and available performance data.

Comparison of Proficiency Testing Scheme
Providers
The following table summarizes key features of proficiency testing schemes offered by various

providers for the analysis of organochlorine compounds. Data presented is based on publicly

available information, and for detailed quantitative performance, direct inquiry with the

providers is recommended as final reports are not always publicly accessible.
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Feature Qualitycheck
NSI Lab

Solutions

Fapas (a

service of Fera

Science Ltd.)

ERA (A Waters

Company)

Accreditation
ISO/IEC

17043:2010[1]

ISO 17043

Accredited[2][3]

ISO/IEC

17043[4][5]

ISO 17043

Accredited

Matrices Offered

Natural waters

(groundwater,

surface water)[1]

Wastewater,

Drinking Water,

Soil[6][7][8]

Drinking Water,

Tomato Purée,

various food

matrices[9][10]

[11]

Water Pollution

(WP), Water

Supply (WS)

Target Analytes

(Examples)

Aldrin,

Chlordane, DDD,

DDE, DDT,

Dieldrin,

Endosulfan,

Endrin,

Heptachlor, HCB,

Pentachlorobenz

ene[1]

Aldrin, Dieldrin,

Endrin,

Heptachlor,

Heptachlor

epoxide, HCB,

Lindane,

Methoxychlor[2]

[8]

A wide range of

organochlorine

pesticides[9][10]

Aldrin, Dieldrin,

Endrin,

Heptachlor,

Heptachlor

epoxide,

Lindane,

Methoxychlor

and others

Concentration

Levels

Indicative levels

of 10 - 500 ng/L

in natural

waters[1]

0.2 to 20 µg/L in

drinking water

and wastewater

concentrates[8]

Not specified in

publicly available

documents.

1–20 μg/L in

diluted samples

for water

pollution

schemes

Performance

Evaluation

z-scores are

used for

performance

assessment.[12]

z-scores are

used for

performance

assessment.

z-scores are

used for

performance

assessment.[13]

z-scores are

used for

performance

assessment.

Reporting

Final report

provided to

participants.[1]

Final reports

available online

via PT Datalink

within 21 days of

study closure.[3]

[7]

Comprehensive

reports with

statistical

analysis and

method

comparisons.[13]

Detailed

statistical

analysis and Z-

scores provided

to participants.
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Frequency

Scheduled

rounds (e.g.,

April and

November 2026)

[1]

Four studies per

year for

wastewater.[7]

Scheduled

rounds

throughout the

year.[9]

Multiple studies

per year for

different

matrices.[14]

Experimental Protocols and Methodologies
Proficiency testing providers are typically accredited to ISO/IEC 17043, which requires them to

have robust procedures for the preparation, homogeneity testing, and stability testing of their

PT samples. The assigned value, which is the "true" concentration used to evaluate laboratory

performance, is determined using one of several approaches outlined in ISO 13528.[15][16][17]

Sample Preparation and Homogeneity: PT samples are prepared by spiking a known amount

of certified reference materials of the target organochlorine compounds into a real or artificial

matrix (e.g., natural water, soil, or a food commodity).[1][8] Homogeneity of the samples is

rigorously tested to ensure that every participating laboratory receives a sample with the same

concentration of analytes within acceptable statistical limits.[15]

Determination of the Assigned Value: The assigned value can be determined by:

Formulation: Based on the known amount of analyte added to the matrix.

Consensus Value: The robust statistical mean of the results submitted by all participating

laboratories.[15]

Reference Laboratory Measurement: Determined by one or more high-performance

reference laboratories using a validated, high-accuracy method, such as gas

chromatography-isotope dilution mass spectrometry (GC-IDMS).[15]

Analytical Methods Used by Participants: Participants are generally instructed to use their

routine analytical methods for the analysis of the PT samples. This approach allows for a

realistic assessment of a laboratory's day-to-day performance. Common methods for the

analysis of organochlorine pesticides include:

Gas Chromatography with Electron Capture Detection (GC-ECD)
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Gas Chromatography with Mass Spectrometry (GC-MS)

Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS)

These are often preceded by a sample extraction step (e.g., liquid-liquid extraction or solid-

phase extraction) and a clean-up step to remove interfering matrix components.

Performance Assessment
The performance of participating laboratories is most commonly evaluated using a z-score,

calculated as follows:

z = (x - X) / σ

Where:

x is the result reported by the participating laboratory.

X is the assigned value for the analyte.

σ is the standard deviation for proficiency assessment, which is often determined from the

results of all participants or based on a fitness-for-purpose criterion (e.g., the Horwitz

equation).[15]

A z-score is generally interpreted as follows:

|z| ≤ 2: Satisfactory performance

2 < |z| < 3: Questionable performance (warning signal)

|z| ≥ 3: Unsatisfactory performance (action signal)[12]

Workflow and Diagrams
The following diagram illustrates the typical workflow of a proficiency testing scheme for

organochlorine compound analysis.
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Caption: Typical workflow of a proficiency testing scheme.

This guide provides a foundational comparison of proficiency testing schemes for

organochlorine compound analysis. For a comprehensive evaluation, it is recommended to

contact the PT scheme providers directly to obtain their latest catalogs, pricing, and, if possible,

anonymized summary reports from previous rounds. Participation in these schemes is a critical

investment in maintaining high standards of data quality and ensuring regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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